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Compound of Interest

Compound Name: Dapagliflozin propanediol hydrate

Cat. No.: B8033639 Get Quote

Essential Safety and Handling Guide for
Dapagliflozin Propanediol Hydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory professionals handling Dapagliflozin propanediol hydrate.

Adherence to these guidelines is critical for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Dapagliflozin propanediol hydrate is classified as harmful if swallowed, causing skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, stringent

adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye/Face Protection

Safety goggles with side-

shields or a full-face shield.[1]

[2]

Protects against splashes and

airborne particles that can

cause serious eye irritation. An

emergency eyewash station

should be readily accessible.

[1][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Consider double

gloving.

Prevents skin contact which

can cause irritation.[1] Gloves

should be inspected before

use and disposed of properly

after handling the material.[2]

[4]

Skin and Body Protection
Impervious laboratory coat or

clothing.[1][2]

Provides a barrier against

accidental skin exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended,

especially where dust or

aerosols may be generated.[1]

[5]

Minimizes the risk of

respiratory tract irritation from

inhalation of the compound.[1]

Occupational Exposure Limits
While some sources indicate no established occupational exposure limit values, it is best

practice to handle Dapagliflozin propanediol hydrate with a high degree of caution.[1][2][5]

One source suggests a time-weighted average (TWA) exposure limit.

Table 2: Occupational Exposure Limit

Parameter Value Source

Time-Weighted Average (TWA) 0.01 mg/m³
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Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is correctly worn. Work in a well-

ventilated area, preferably within a laboratory fume hood.[1][6]

Weighing and Transfer: Handle the compound carefully to avoid the formation of dust and

aerosols.[1] Use appropriate tools for transfer.

Solution Preparation: When dissolving the compound, add it to the solvent slowly to prevent

splashing.

Post-Handling: After handling, wash hands and other exposed skin areas thoroughly with

soap and water.[1] Do not eat, drink, or smoke in the work area.[1]

Storage: Store Dapagliflozin propanediol hydrate in a tightly sealed container in a cool,

dry, and well-ventilated area.[1][3][4] The recommended storage temperature is between

-20°C and 4°C, potentially with a desiccant.[1][4] The substance should be stored in a

locked-up, secure location.[1][6]

Disposal Plan
Proper disposal of Dapagliflozin propanediol hydrate and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Unused Material: Surplus and non-recyclable solutions should be offered to a licensed

disposal company.[4]

Contaminated Materials: All contaminated materials, including gloves, lab coats, and

absorbent pads, should be collected in a designated, sealed hazardous waste container.

Disposal Method: The preferred method of disposal is incineration in a licensed facility

equipped with an afterburner and scrubber.[2] All disposal activities must be in accordance

with local, state, and federal regulations.[1][6]

Emergency Procedures
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First Aid Measures
Table 3: First Aid Procedures

Exposure Route Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation persists.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Chemical Spill Response Workflow
The following diagram outlines the procedural flow for managing a spill of Dapagliflozin
propanediol hydrate.
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Chemical Spill Response Workflow for Dapagliflozin Propanediol Hydrate

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Full PPE

Contain the Spill with
Absorbent Material

Clean Up Spill Using
Appropriate Tools

Decontaminate the Area
(e.g., with alcohol)

Dispose of Contaminated
Waste in Accordance with

Disposal Plan

Complete Spill Report

End of Response

Click to download full resolution via product page

Caption: Workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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